3-Isopropyl-5-(methylamino)phenol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 3-(methylamino)-5-propan-2-ylphenol
• InChI: InChI=1S/C10H15NO/c1-7(2)8-4-9(11-3)6-10(12)5-8/h4-7,11-12H,1-3H3
• InChI Key: PQXIMVLRLPUSMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1)O)NC

Description

3-Isopropyl-5-(methylamino)phenol is a phenolic derivative characterized by a hydroxyl group (-OH) on the aromatic ring, with a methylamino group (-NHCH₃) at position 5 and an isopropyl group (-C₃H₇) at position 3 (Figure 1). This substitution pattern introduces both steric and electronic effects: the bulky isopropyl group contributes steric hindrance, while the methylamino group acts as an electron-donating substituent. Phenolic derivatives with amino and alkyl substituents are widely studied for antimicrobial, antioxidant, and catalytic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL can be achieved through several methods. One common approach involves the use of Grignard reagents, which are known for their ability to form carbon-carbon bonds. The reaction typically starts with a phenol derivative, which undergoes a series of steps including methylation and isopropylation to introduce the desired functional groups .

Industrial Production Methods

In an industrial setting, the production of 3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL may involve the use of catalytic processes to enhance yield and efficiency. Transaminase-mediated synthesis is one such method, where immobilized whole-cell biocatalysts are used to convert prochiral ketones into the desired amine derivatives .

Chemical Reactions Analysis

Types of Reactions

3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of quinones.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used to reduce the compound to its corresponding alcohol.

Substitution: Halogenation reactions using reagents like bromine (Br2) or chlorine (Cl2) can introduce halogen atoms into the phenol ring.

Common Reagents and Conditions

The reactions typically require specific conditions such as anhydrous solvents, controlled temperatures, and inert atmospheres to prevent unwanted side reactions. For example, Grignard reactions are often conducted in dry ether to avoid hydrolysis of the reagent .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation of 3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL can yield quinones, while reduction can produce alcohols .

Scientific Research Applications

3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism by which 3-(METHYLAMINO)-5-(PROPAN-2-YL)PHENOL exerts its effects involves interactions with specific molecular targets. These targets may include enzymes and receptors that play a role in metabolic pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

4-(Methylamino)phenol

• Structure: Features a methylamino group at the para position (C4) relative to the hydroxyl group.
• standard hydrogen electrode), higher than unsubstituted phenol (5.1.1 V) due to the electron-donating methylamino group enhancing radical stabilization .
• Key Differences: The para-substitution in 4-(methylamino)phenol allows for greater resonance stabilization compared to the meta-substituted methylamino group in 3-isopropyl-5-(methylamino)phenol.

2-[(Methylamino)methyl]phenol

• Structure: Contains a methylaminomethyl (-CH₂NHCH₃) group at position 2.
• Biological Activity : Demonstrates anti-biofilm and anti-virulence activity against Staphylococcus aureus by targeting the SarA protein, which regulates virulence factor expression. It reduces fnbA gene transcription and α-hemolysin production, enhancing antibiotic efficacy .
• Key Differences: The methylaminomethyl side chain in the ortho position may improve membrane permeability compared to the meta-positioned methylamino group in 3-isopropyl-5-(methylamino)phenol. The latter’s isopropyl group could hinder binding to bacterial targets like SarA, though this remains speculative without direct experimental data.

4-Methylphenol (p-Cresol)

• Structure : A methyl group (-CH₃) at the para position.
• Key Differences: The lack of an amino group in p-cresol limits its ability to participate in hydrogen bonding, a feature critical for interactions in biological systems. In contrast, the methylamino group in 3-isopropyl-5-(methylamino)phenol may facilitate such interactions, albeit offset by steric effects from the isopropyl group.

4-Methoxyphenol

• Structure : A methoxy group (-OCH₃) at the para position.
• Key Differences: The methoxy group’s strong electron donation enhances redox activity compared to methylamino or isopropyl substituents.

Data Table: Structural and Functional Comparison

Compound Name	Substituent Positions	Functional Groups	Reduction Potential (V)	Biological Activity	Reactivity Notes
Phenol	-	-OH	5.1.1	Baseline	High acidity, moderate redox activity
4-(Methylamino)phenol	4	-NHCH₃, -OH	5.1.6	Not reported	Enhanced radical stabilization vs. phenol
2-[(Methylamino)methyl]phenol	2	-CH₂NHCH₃, -OH	N/A	Anti-biofilm, anti-virulence	Targets SarA, improves antibiotic synergy
3-Isopropyl-5-(methylamino)phenol	3, 5	-C₃H₇, -NHCH₃, -OH	N/A	Hypothesized antimicrobial	Steric hindrance may limit bioactivity

Discussion of Key Findings

• Substituent Position: Para-substituted phenols (e.g., 4-(methylamino)phenol) generally exhibit stronger electron-donating effects than meta-substituted analogs, influencing redox potentials and resonance stabilization.
• Steric Effects: The isopropyl group in 3-isopropyl-5-(methylamino)phenol introduces steric hindrance, which may reduce binding affinity to proteins like SarA compared to less bulky analogs (e.g., 2-[(Methylamino)methyl]phenol) .
• Biological Implications: Methylamino groups enhance hydrogen-bonding capacity, critical for antimicrobial activity.